Cas no 2229471-19-4 (3-(3,6-dichloropyridazin-4-yl)butan-1-amine)

• Product Name: 3-(3,6-dichloropyridazin-4-yl)butan-1-amine
• CAS No: 2229471-19-4
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• CID: 5856751
• PubChem ID: 165975788
• Update Time: 2025-06-09

3-(3,6-dichloropyridazin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,6-dichloropyridazin-4-yl)butan-1-amine
• EN300-1978779
• 2229471-19-4

• Inchi： 1S/C8H11Cl2N3/c1-5(2-3-11)6-4-7(9)12-13-8(6)10/h4-5H,2-3,11H2,1H3
• InChI Key： ZBWHAJOVZMMAFH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(C)CCN

Computed Properties

• Exact Mass: 219.0330028g/mol
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3,6-dichloropyridazin-4-yl)butan-1-amine

Professional Introduction to 3-(3,6-dichloropyridazin-4-yl)butan-1-amine (CAS No. 2229471-19-4)

3-(3,6-dichloropyridazin-4-yl)butan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229471-19-4, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a 3,6-dichloropyridazin-4-yl moiety, which is a key feature that contributes to its distinct chemical behavior and reactivity.

The 3,6-dichloropyridazin-4-yl group is a heterocyclic aromatic ring system that exhibits a high degree of versatility in organic synthesis. This moiety is known for its ability to participate in various chemical reactions, making it a valuable component in the design of complex molecules. The presence of chlorine atoms at the 3 and 6 positions enhances the electrophilicity of the ring, facilitating its incorporation into more intricate structures. This feature is particularly advantageous in medicinal chemistry, where such structural elements can influence the binding affinity and selectivity of drug candidates.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing pyridazine derivatives. Pyridazines are a class of heterocycles that have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The specific substitution pattern in 3-(3,6-dichloropyridazin-4-yl)butan-1-amine makes it an intriguing candidate for further investigation. The butan-1-amine moiety provides a flexible side chain that can be modified to optimize pharmacokinetic properties and target specificity.

Current research in this domain focuses on leveraging computational methods and high-throughput screening to identify novel bioactive molecules. The structural features of 3-(3,6-dichloropyridazin-4-yl)butan-1-amine have been utilized in virtual screening campaigns to identify potential leads for drug development. These studies have highlighted the compound's potential as a scaffold for designing new therapeutic agents with improved efficacy and reduced toxicity.

The synthesis of 3-(3,6-dichloropyridazin-4-yl)butan-1-amine involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance yield but also improve the overall purity of the final product, which is crucial for subsequent pharmacological evaluations.

The pharmacological profile of 3-(3,6-dichloropyridazin-4-yl)butan-1-amine has been preliminarily assessed through in vitro and in vivo studies. These investigations have revealed promising activities against several disease targets, including enzymes and receptors involved in inflammation and cancer progression. The compound's ability to modulate these biological pathways suggests its potential as a lead compound for further optimization into a clinical candidate.

In conclusion, 3-(3,6-dichloropyridazin-4-yl)butan-1-amine (CAS No. 2229471-19-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and demonstrated bioactivity make it a valuable asset in the quest for novel therapeutic agents. Continued research efforts are expected to uncover further insights into its mechanism of action and potential applications across various therapeutic domains.